Cas no 2680764-30-9 (Benzyl 6-bromo-1,2,3,4-tetrahydro-1,8-naphthyridine-1-carboxylate)

• Product Name: Benzyl 6-bromo-1,2,3,4-tetrahydro-1,8-naphthyridine-1-carboxylate
• CAS No: 2680764-30-9
• MF: C₁₆H₁₅BrN₂O₂
• MW: 347.206503152847
• CID: 5627115
• PubChem ID: 165932776
• Update Time: 2025-06-13

Benzyl 6-bromo-1,2,3,4-tetrahydro-1,8-naphthyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680764-30-9
• benzyl 6-bromo-1,2,3,4-tetrahydro-1,8-naphthyridine-1-carboxylate
• EN300-28298095
• Benzyl 6-bromo-1,2,3,4-tetrahydro-1,8-naphthyridine-1-carboxylate

• Inchi： 1S/C16H15BrN2O2/c17-14-9-13-7-4-8-19(15(13)18-10-14)16(20)21-11-12-5-2-1-3-6-12/h1-3,5-6,9-10H,4,7-8,11H2
• InChI Key： YITIWPHVAUDHSC-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=C1)CCCN2C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 346.03169g/mol
• Monoisotopic Mass: 346.03169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 42.4Ų

Additional information on Benzyl 6-bromo-1,2,3,4-tetrahydro-1,8-naphthyridine-1-carboxylate

Benzyl 6-bromo-1,2,3,4-tetrahydro-1,8-naphthyridine-1-carboxylate (CAS No. 2680764-30-9): A Comprehensive Overview

Benzyl 6-bromo-1,2,3,4-tetrahydro-1,8-naphthyridine-1-carboxylate, identified by its CAS number 2680764-30-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of tetrahydro-1,8-naphthyridine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The presence of a bromine substituent at the 6-position and a benzyl ester group at the 1-position enhances its structural complexity and functional versatility, making it a valuable scaffold for further chemical modifications and biological evaluations.

The< strong>tetrahydro-1,8-naphthyridine core structure is a fused bicyclic system consisting of a pyridine ring and a piperidine ring. This particular arrangement imparts unique electronic and steric properties to the molecule, which can be exploited to modulate its interactions with biological targets. The< strong>bromine atom at the 6-position serves as a reactive handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in the synthesis of complex pharmaceuticals. Additionally, the< strong>benzyl ester group at the 1-position can be hydrolyzed to yield a carboxylic acid functionality, opening up possibilities for amide bond formation and other derivatization strategies.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from< strong>tetrahydro-1,8-naphthyridine scaffolds due to their demonstrated efficacy in various pharmacological contexts. For instance, derivatives of this class have shown promise in the treatment of central nervous system disorders, infectious diseases, and cancer. The< strong>Benzyl 6-bromo-1,2,3,4-tetrahydro-1,8-naphthyridine-1-carboxylate compound represents an intriguing starting point for designing new molecules with enhanced pharmacokinetic properties and improved target specificity. Its structural features make it particularly suitable for investigating the structure-activity relationships (SAR) within this pharmacophore.

One of the most compelling aspects of< strong>Benzyl 6-bromo-1,2,3,4-tetrahydro-1,8-naphthyridine-1-carboxylate is its potential application in drug discovery programs aimed at identifying small-molecule inhibitors or activators of key biological pathways. The brominated tetrahydro-1,8-naphthyridine core has been reported to interact with enzymes and receptors involved in signal transduction and metabolic processes. For example, studies have indicated that certain derivatives of this class exhibit inhibitory effects on kinases and other enzymes implicated in cancer progression. The< strong>benzyl ester group provides a site for further derivatization to fine-tune the binding affinity and selectivity of these compounds.

The synthesis of< strong>Benzyl 6-bromo-1,2,3,4-tetrahydro-1,8-naphthyridine-1-carboxylate involves multi-step organic transformations that highlight the synthetic versatility of tetrahydro-1,8-naphthyridine precursors. The introduction of the bromine atom typically requires halogenation reactions under controlled conditions to ensure regioselectivity. Subsequent functionalization at the 1-position via esterification or other coupling methods allows for the incorporation of diverse substituents. These synthetic strategies are crucial for generating libraries of compounds that can be screened for biological activity.

In terms of biological evaluation,< strong>Benzyl 6-bromo-1,2,3,4-tetrahydro-1,8-naphthyridine-1-carboxylate has been subjected to various in vitro assays to assess its potential therapeutic value. Preliminary data suggest that this compound exhibits modest activity against certain bacterial strains and may possess anti-inflammatory properties. However，further investigations are needed to fully elucidate its mechanism of action and optimize its pharmacological profile. The< strong>tetrahydro-1，8-naphthyridine scaffold is known to exhibit broad-spectrum activity，and modifications such as those introduced in this compound could lead to novel therapeutic entities with improved efficacy.

The pharmaceutical industry continues to invest heavily in exploring heterocyclic compounds like< strong>Benzyl 6-bromo-l，2，3，4-tetrahydro-l，8-naphthyridine-l-carboxylate due to their inherent potential as drug candidates. The ability to modify both the core scaffold and functional groups allows for the creation of highly tailored molecules with specific biological activities. The bromine substituent at the 6-position is particularly valuable for cross-coupling reactions，which are fundamental in modern drug synthesis. These reactions enable the introduction of aryl or heteroaryl groups at various positions within the molecule，expanding its chemical space and pharmacological possibilities.

The< strong>benzyl ester group not only serves as a handle for further chemical manipulation but also contributes to the overall solubility and stability of the compound。Esters are commonly used in medicinal chemistry due to their ease of synthesis and biodegradability。The hydrolysis of esters can be triggered under physiological conditions or controlled enzymatic action，allowing for targeted release or activation of bioactive molecules。This feature makes< strong>Benzyl 6-bromo-l，2，3，4-tetrahydro-l，8-naphthyridine-l-carboxylate an attractive candidate for prodrug development strategies。

In conclusion，< strong>Benzyl 6-bromo-l，2，3，4-tetrahydro-l，8-naphthyridine-l-carboxylate (CAS No。2680764-30-9) is a structurally complex and functionally versatile compound with significant potential in pharmaceutical research。Its unique combination of a brominated tetrahydro-l，8-naphthyridine core and a benzyl ester group makes it an excellent scaffold for designing novel therapeutic agents。The compound’s synthetic accessibility、biological activity、and pharmacokinetic properties position it as a promising candidate for further development。As research in heterocyclic chemistry continues to advance،compounds like this one will play an increasingly important role in discovering new treatments for various diseases。